![molecular formula C24H46O6 B1593793 Decanoic acid, 2-[2-[2-[(1-oxooctyl)oxy]ethoxy]ethoxy]ethyl ester CAS No. 7346-78-3](/img/structure/B1593793.png)
Decanoic acid, 2-[2-[2-[(1-oxooctyl)oxy]ethoxy]ethoxy]ethyl ester
Description
Decanoic acid, 2-[2-[2-[(1-oxooctyl)oxy]ethoxy]ethoxy]ethyl ester, also known as octanoic acid, is a fatty acid ester that has been extensively studied for its potential applications in scientific research. This compound is synthesized by esterification of decanoic acid with ethylene glycol and ethylene oxide. Decanoic acid, 2-[2-[2-[(1-oxooctyl)oxy]ethoxy]ethoxy]ethyl ester has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Scientific Research Applications
Photocatalytic Vesicle Formation
A study reported the use of photoinduced electron transfer to drive reductive cleavage of a decanoic acid ester precursor, resulting in the formation of vesicles. This process represents the transformation of nonstructure forming molecules into amphiphiles that spontaneously assemble into vesicles, using an external energy source (DeClue et al., 2009).
Fuel Properties and Synthesis
Research on the esterification of decanoic acid with ethanol in the presence of solid acid catalysts highlights its importance as a platform chemical for biodiesel production and explores its optimal synthesis conditions and fuel properties (Lamba et al., 2018).
Enzymatic Transesterification
A comparison between chemical and enzymatic methods for the transesterification of waste fish oil fatty ethyl esters showed the enzymatic methodology's efficiency, especially with larger alcohols due to the high stability and recoverability of immobilized enzymes (Angulo et al., 2020).
Sortase A Inhibitors
A FRET-based assay was used to discover a new class of sortase A inhibitors, which could tackle Gram-positive pathogens. Ethyl 3-oxo-2-(2-phenylhydrazinylidene)butanoate was identified as an example of this new class, showing potential for antibiofilm activity (Maggio et al., 2016).
Reversible Thermochromic Ink Solvents
A thesis conducted the structural characterization of reversible thermochromic ink solvents, including decanoic acid derivatives. This study reported the characterization results for the first time, suggesting potential applications in thermochromic inks (Yu Zong-yuan, 2012).
properties
IUPAC Name |
2-[2-(2-octanoyloxyethoxy)ethoxy]ethyl decanoate |
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InChI |
InChI=1S/C24H46O6/c1-3-5-7-9-10-12-14-16-24(26)30-22-20-28-18-17-27-19-21-29-23(25)15-13-11-8-6-4-2/h3-22H2,1-2H3 |
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InChI Key |
RCGZRZBMXNWTFH-UHFFFAOYSA-N |
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Canonical SMILES |
CCCCCCCCCC(=O)OCCOCCOCCOC(=O)CCCCCCC |
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Molecular Formula |
C24H46O6 |
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DSSTOX Substance ID |
DTXSID9064637 |
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| Record name | Decanoic acid, 2-[2-[2-[(1-oxooctyl)oxy]ethoxy]ethoxy]ethyl ester | |
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Molecular Weight |
430.6 g/mol |
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Product Name |
Decanoic acid, 2-[2-[2-[(1-oxooctyl)oxy]ethoxy]ethoxy]ethyl ester | |
CAS RN |
7346-78-3 |
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| Record name | 2-[2-[2-[(1-Oxooctyl)oxy]ethoxy]ethoxy]ethyl decanoate | |
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